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N-butyl-2-(5-(4-(3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentylthio)-N-methylacetamide N-butyl-2-(5-(4-(3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentylthio)-N-methylacetamide
Brand Name: Vulcanchem
CAS No.: 134413-34-6
VCID: VC0238131
InChI: InChI=1S/C36H51NO4S/c1-4-5-19-37(3)34(40)24-42-21-8-6-7-20-41-28-13-9-25(10-14-28)31-23-36(2)32(17-18-33(36)39)30-15-11-26-22-27(38)12-16-29(26)35(30)31/h9-10,12-14,16,22,30-33,35,38-39H,4-8,11,15,17-21,23-24H2,1-3H3/t30?,31-,32?,33+,35?,36+/m1/s1
SMILES: CCCCN(C)C(=O)CSCCCCCOC1=CC=C(C=C1)C2CC3(C(CCC3O)C4C2C5=C(CC4)C=C(C=C5)O)C
Molecular Formula: C36H51NO4S
Molecular Weight: 593.9 g/mol

N-butyl-2-(5-(4-(3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentylthio)-N-methylacetamide

CAS No.: 134413-34-6

Main Products

VCID: VC0238131

Molecular Formula: C36H51NO4S

Molecular Weight: 593.9 g/mol

N-butyl-2-(5-(4-(3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentylthio)-N-methylacetamide - 134413-34-6

CAS No. 134413-34-6
Product Name N-butyl-2-(5-(4-(3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentylthio)-N-methylacetamide
Molecular Formula C36H51NO4S
Molecular Weight 593.9 g/mol
IUPAC Name N-butyl-2-[5-[4-[(11S,13S,17S)-3,17-dihydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-11-yl]phenoxy]pentylsulfanyl]-N-methylacetamide
Standard InChI InChI=1S/C36H51NO4S/c1-4-5-19-37(3)34(40)24-42-21-8-6-7-20-41-28-13-9-25(10-14-28)31-23-36(2)32(17-18-33(36)39)30-15-11-26-22-27(38)12-16-29(26)35(30)31/h9-10,12-14,16,22,30-33,35,38-39H,4-8,11,15,17-21,23-24H2,1-3H3/t30?,31-,32?,33+,35?,36+/m1/s1
Standard InChIKey SMZZRUZIOSLOJZ-DFGZGYOGSA-N
Isomeric SMILES CCCCN(C)C(=O)CSCCCCCOC1=CC=C(C=C1)[C@H]2C[C@@]3([C@H](CCC3C4C2C5=C(CC4)C=C(C=C5)O)O)C
SMILES CCCCN(C)C(=O)CSCCCCCOC1=CC=C(C=C1)C2CC3(C(CCC3O)C4C2C5=C(CC4)C=C(C=C5)O)C
Canonical SMILES CCCCN(C)C(=O)CSCCCCCOC1=CC=C(C=C1)C2CC3(C(CCC3O)C4C2C5=C(CC4)C=C(C=C5)O)C
Synonyms N-BDEPPMA
N-butyl-2-(5-(4-(3,17-dihydroxyestra-1,3,5(10)-trien-11-yl)phenoxy)pentylthio)-N-methylacetamide
PubChem Compound 131784
Last Modified Nov 11 2021
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